2-[(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C16H15N3O3S2/c1-11-6-8-12(9-7-11)17-15(20)10-23-16-18-13-4-2-3-5-14(13)24(21,22)19-16/h2-9H,10H2,1H3,(H,17,20)(H,18,19)
• InChI Key: ALDDKCSKWIJXPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NS(=O)(=O)C3=CC=CC=C3N2
• Molecular Formula: C16H15N3O3S2
• Molecular Weight: 361.4 g/mol
• CAS No.: 896704-94-2

Description

“2-((1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(p-tolyl)acetamide” is a derivative of 3-amino-4h-benzo[e][1,2,4]thiadiazine 1,1-dioxide. These compounds are known as mrgx2 inhibitors. They are used for treating diseases, disorders, or conditions associated with mrgx2.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It includes a 4H-benzo[e][1,2,4]thiadiazine ring with two oxygen atoms attached to the sulfur atom.

Scientific Research Applications

Heterocyclic Synthesis Applications

Thiourea-acetamides, including compounds similar to the specified chemical, serve as versatile precursors for synthesizing a wide range of heterocycles. These compounds facilitate one-pot cascade reactions with excellent atom economy, leading to the formation of 2-iminothiazoles, thioparabanic acids, 5,5-diaryl-thiohydantoins, and 2-imino-5-methylene-thiazolidine-4-ones among others. These reactions are significant for developing new heterocyclic compounds with potential biological and pharmacological applications (Schmeyers & Kaupp, 2002).

Insecticidal Activity

Compounds synthesized from 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide have shown promising insecticidal activity against the cotton leafworm, Spodoptera littoralis. These findings highlight the potential of these synthesized heterocycles in agricultural applications to protect crops from pests (Fadda et al., 2017).

Antitumor and Antioxidant Evaluation

New N-substituted-2-amino-1,3,4-thiadiazoles have been evaluated for their antitumor and antioxidant activities. Some synthesized compounds exhibited promising activities, suggesting their potential use in developing new antitumor agents (Hamama et al., 2013).

Antimicrobial Applications

Novel heterocycles, including benzothiazole derivatives, have been synthesized and tested for their antibacterial activities against various bacterial strains. These compounds demonstrated significant activity, indicating their potential as new antibacterial agents (Rezki, 2016).

Mechanism of Action

Target of Action

The primary target of this compound is the sodium-chloride symporter located in the distal convoluted tubules in the kidneys . This symporter plays a crucial role in the reabsorption of sodium and chloride ions from the filtrate back into the bloodstream .

Mode of Action

The compound acts as an inhibitor of the sodium-chloride symporter . By binding to this symporter, it prevents the reabsorption of sodium and chloride ions, leading to increased excretion of these ions along with water in the urine . This diuretic effect contributes to its antihypertensive properties .

Biochemical Pathways

The inhibition of the sodium-chloride symporter disrupts the normal electrolyte balance in the body. This leads to a decrease in extracellular fluid volume, which in turn reduces blood pressure . Additionally, the compound has been reported to cause loss of potassium and an increase in serum uric acid .

Pharmacokinetics

Like other thiazides, it is expected to be absorbed in the gastrointestinal tract and excreted in the urine . The compound’s bioavailability, half-life, and other ADME properties would need further investigation.

Result of Action

The primary result of the compound’s action is a reduction in blood pressure due to its diuretic effect . This makes it potentially useful in the treatment of hypertension . The loss of potassium could lead to hypokalemia, and the increase in serum uric acid could exacerbate gout .

Future Directions

The future directions for the research and development of these compounds could involve further exploration of their potential therapeutic applications, particularly in relation to conditions associated with mrgx2.